![molecular formula C19H19NO5 B6284983 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid CAS No. 2250198-68-4](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid
Description
This compound is a derivative of glutamic acid . It has an empirical formula of C21H23NO4 .
Molecular Structure Analysis
The molecular weight of this compound is 353.42 . The InChI code provides a detailed description of its molecular structure .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 602.6°C at 760 mmHg .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid involves the protection of the hydroxyl group on butanoic acid, followed by the coupling of fluorenylmethoxycarbonyl (Fmoc) protected amino acid with the protected butanoic acid. The Fmoc group is then removed, and the hydroxyl group is deprotected to yield the final product.", "Starting Materials": [ "Butanoic acid", "9H-fluorene-9-methanol", "Fmoc-amino acid", "Dicyclohexylcarbodiimide (DCC)", "Diisopropylethylamine (DIPEA)", "N,N-Dimethylformamide (DMF)", "Methanol", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate" ], "Reaction": [ "Protection of butanoic acid hydroxyl group with tert-butyldimethylsilyl chloride (TBDMS-Cl) in the presence of DIPEA and DMF", "Coupling of Fmoc-amino acid with protected butanoic acid using DCC and DIPEA in DMF", "Removal of Fmoc group with 20% piperidine in DMF", "Deprotection of TBDMS group with HCl in methanol", "Neutralization of the reaction mixture with NaOH", "Extraction of the product with ethyl acetate", "Purification of the product by column chromatography" ] } | |
CAS No. |
2250198-68-4 |
Molecular Formula |
C19H19NO5 |
Molecular Weight |
341.4 |
Purity |
95 |
Origin of Product |
United States |
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